Cas no 2172023-05-9 (1-(benzyloxy)carbonyl-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid)

1-(Benzyloxy)carbonyl-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure features a benzyloxycarbonyl (Cbz) protecting group, enhancing stability during synthetic processes, while the 4-bromo-2-fluorophenyl moiety offers reactivity for further functionalization via cross-coupling reactions. The carboxylic acid group provides an additional handle for derivatization, making it a useful building block for constructing complex molecules. This compound’s well-defined reactivity and compatibility with diverse reaction conditions make it a reliable choice for researchers developing novel bioactive compounds. Its high purity and consistent performance ensure reproducibility in synthetic workflows.
1-(benzyloxy)carbonyl-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid structure
2172023-05-9 structure
Product Name:1-(benzyloxy)carbonyl-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid
CAS No:2172023-05-9
MF:C19H17BrFNO4
MW:422.244988203049
CID:6592859
PubChem ID:165529458
Update Time:2025-05-19

1-(benzyloxy)carbonyl-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(benzyloxy)carbonyl-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid
    • 1-[(benzyloxy)carbonyl]-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid
    • EN300-1454378
    • 2172023-05-9
    • Inchi: 1S/C19H17BrFNO4/c20-13-6-7-14(17(21)8-13)15-9-22(10-16(15)18(23)24)19(25)26-11-12-4-2-1-3-5-12/h1-8,15-16H,9-11H2,(H,23,24)
    • InChI Key: APOFTOPSFHUYFS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)F)C1CN(C(=O)OCC2C=CC=CC=2)CC1C(=O)O

Computed Properties

  • Exact Mass: 421.03250g/mol
  • Monoisotopic Mass: 421.03250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 514
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 66.8Ų

1-(benzyloxy)carbonyl-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid Pricemore >>

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1-(benzyloxy)carbonyl-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid Related Literature

Additional information on 1-(benzyloxy)carbonyl-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(benzyloxy)carbonyl-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2172023-05-9)

The compound 1-(benzyloxy)carbonyl-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2172023-05-9) is a highly specialized organic molecule with significant applications in pharmaceutical research and medicinal chemistry. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their role in drug discovery and development. The presence of a benzyloxycarbonyl (Cbz) protecting group and a 4-bromo-2-fluorophenyl moiety makes it a valuable intermediate for synthesizing bioactive molecules targeting various diseases, including cancer and neurological disorders.

In recent years, the demand for fluorinated and brominated aromatic compounds has surged due to their unique physicochemical properties and enhanced binding affinity to biological targets. The 4-bromo-2-fluorophenyl group in this compound is particularly noteworthy, as it is often explored in the design of kinase inhibitors and GPCR modulators. Researchers are increasingly focusing on such scaffolds to address challenges like drug resistance and selectivity, which are hot topics in modern drug development.

The carboxylic acid functionality in 1-(benzyloxy)carbonyl-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid further enhances its utility as a versatile building block. It allows for easy derivatization through amide coupling or esterification reactions, enabling the creation of diverse compound libraries for high-throughput screening. This aligns with the growing trend of fragment-based drug discovery (FBDD), where small molecular fragments are optimized to improve potency and pharmacokinetic properties.

From a synthetic chemistry perspective, the Cbz-protected pyrrolidine core offers stability and ease of handling, making it a preferred choice for multi-step organic transformations. The compound's CAS No. 2172023-05-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Additionally, its structural features are often discussed in forums and publications related to peptide mimetics and protease inhibitors, which are key areas in the fight against infectious diseases and metabolic disorders.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike some halogenated compounds, 1-(benzyloxy)carbonyl-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid is designed to meet stringent safety standards, ensuring minimal ecological impact. This is critical as the pharmaceutical industry shifts toward green chemistry principles, emphasizing sustainable synthesis and waste reduction.

In summary, 1-(benzyloxy)carbonyl-4-(4-bromo-2-fluorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2172023-05-9) represents a pivotal tool in medicinal chemistry, bridging the gap between innovative drug design and practical synthesis. Its multifaceted applications, combined with its alignment with current research trends, make it a subject of enduring interest for scientists and industry professionals alike.

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